Cas no 1216475-21-6 (rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6)

• Product Name: rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6
• CAS No: 1216475-21-6
• MF: C₃₂H₃₄N₂O₅
• MW: 532.659739017487
• CID: 1062650
• Update Time: 2025-10-30

rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6 Chemical and Physical Properties

Names and Identifiers

• rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6
• 2-[benzyl-[1,1,1,2,3,3-hexadeuterio-3-(4-methoxyphenyl)propan-2-yl]amino]-1-(3-nitro-4-phenylmethoxyphenyl)ethanol

• Inchi： 1S/C32H34N2O5/c1-24(19-25-13-16-29(38-2)17-14-25)33(21-26-9-5-3-6-10-26)22-31(35)28-15-18-32(30(20-28)34(36)37)39-23-27-11-7-4-8-12-27/h3-18,20,24,31,35H,19,21-23H2,1-2H3/i1D3,19D2,24D
• InChI Key： STIBLONETZHESW-LGZFOOLDSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])OCC1C=CC=CC=1)CN(CC1C=CC=CC=1)C([2H])(C([2H])([2H])[2H])C([2H])([2H])C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 532.28400

Experimental Properties

• PSA: 87.75000
• LogP: 6.87240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6

Recent Advances in the Study of rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6 (CAS: 1216475-21-6)

The compound rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6 (CAS: 1216475-21-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This deuterated analog, characterized by its complex structure featuring a benzyloxy-nitrophenyl moiety and a methoxyphenyl-propylamine backbone, is being investigated for its potential therapeutic applications. Recent studies have focused on its pharmacokinetic properties, metabolic stability, and receptor binding affinities, which are critical for its development as a drug candidate.

One of the key areas of research involves the use of rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6 as a tracer in metabolic studies. The incorporation of deuterium atoms enhances the compound's stability, making it an ideal candidate for isotope labeling experiments. Recent publications have demonstrated its utility in tracking metabolic pathways and elucidating the mechanisms of action of related compounds. These studies have provided valuable insights into the compound's behavior in biological systems, paving the way for its potential use in drug development.

Another significant advancement is the exploration of this compound's interaction with various neurotransmitter receptors. Preliminary data suggest that it exhibits selective binding to specific receptor subtypes, which could be leveraged for the treatment of neurological disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize these interactions at the molecular level. These findings are expected to inform the design of more potent and selective analogs in the future.

In addition to its pharmacological potential, recent studies have also investigated the synthetic routes for rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6. Optimized protocols have been developed to improve yield and purity, addressing some of the challenges associated with its complex structure. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and clinical trials.

Overall, the latest research on rac-N-Benzyl-N-[2-hydroxyl-2-(4-benzyloxy-3-nitrophenyl)-ethyl]-3-(4-methoxyphenyl)-2-propylamine-d6 highlights its multifaceted potential in drug discovery and development. Its unique properties, combined with the growing body of evidence supporting its therapeutic relevance, make it a promising candidate for future investigations. Continued research efforts are expected to uncover additional applications and refine its pharmacological profile, ultimately contributing to the advancement of chemical biology and medicinal chemistry.